Cas no 1002-53-5 (Stannane, dibutyl-)

• Product Name: Stannane, dibutyl-
• CAS No: 1002-53-5
• MF: C₈H₁₈Sn
• MW: 232.93852186203
• CID: 141072
• PubChem ID: 6484
• Update Time: 2025-10-23

Stannane, dibutyl- Chemical and Physical Properties

Names and Identifiers

• Stannane, dibutyl-
• AC1L1MMR
• BRN 4123669
• dibutyl tin
• Dibutyltin dihydride (6CI)
• Dibutyltin hydride
• dibutyltindihydride
• Dibutyl-zinn
• Dibutyl-zinn [German]
• di-nbutylstannane
• di-n-butylstannane
• di-n-butyltin dihydride
• Snbu2H2
• Chebi:23686
• [Sn(bu)2H2]
• di-n-butyltin
• Dibutylstannane
• Dibutyltin(IV) dihydride
• AYOHIQLKSOJJQH-UHFFFAOYSA-N
• 1002-53-5
• KUM3SW5CW4
• AKOS015913920
• Stannanediylium, dibutyl-
• Dibutyltin(IV)
• DIBUTYLTIN

• Inchi： 1S/2C4H9.Sn/c2*1-3-4-2;/h2*1,3-4H2,2H3;
• InChI Key： AYOHIQLKSOJJQH-UHFFFAOYSA-N
• SMILES： [Sn](CCCC)CCCC

Computed Properties

• Exact Mass: 226.04594
• Monoisotopic Mass: 234.043047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 37.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 3.12740

Additional information on Stannane, dibutyl-

Comprehensive Overview of Stannane, dibutyl- (CAS No. 1002-53-5): Properties, Applications, and Industry Insights

Stannane, dibutyl- (CAS No. 1002-53-5), also known as dibutyltin hydride, is an organotin compound with significant industrial relevance. Its unique chemical properties, including thermal stability and reactivity, make it a versatile component in synthetic chemistry and material science. This article explores its molecular structure, applications, and answers frequently searched questions to address modern industry demands.

The compound's molecular formula, C8H18Sn, highlights its organometallic nature, featuring two butyl groups bonded to a central tin atom. Researchers often leverage its reducing capabilities in organic synthesis, particularly in radical reactions and dehalogenation processes. Recent studies emphasize its role in green chemistry initiatives, aligning with the global push for sustainable manufacturing practices.

In material science, Stannane, dibutyl- serves as a precursor for tin-containing polymers and coatings. Its ability to form stable bonds with organic substrates makes it valuable for creating corrosion-resistant surfaces—a hot topic in automotive and aerospace industries. Manufacturers increasingly search for "dibutyltin hydride alternatives" due to evolving environmental regulations, driving innovation in safer organotin derivatives.

Analytical techniques like GC-MS and NMR spectroscopy are crucial for characterizing CAS No. 1002-53-5 purity. Quality control remains a top concern among purchasers, with "dibutyltin hydride synthesis" being a trending search term. The compound's shelf life and storage conditions (typically under inert gas) also generate substantial queries from laboratory professionals.

The pharmaceutical sector shows growing interest in Stannane, dibutyl- for intermediate synthesis. However, researchers actively investigate "organotin toxicity profiles"—a frequently asked question—to ensure safe handling protocols. Recent publications compare its reactivity with newer catalysts, addressing the search trend for "metal hydride comparison charts."

Industrial scale applications include its use as a stabilizer in PVC production, though this practice faces scrutiny under REACH regulations. This has spurred searches for "REACH-compliant tin stabilizers." The compound's role in silicone cross-linking remains vital in electronics encapsulation, connecting to popular queries about "thermal conductive materials."

Environmental fate studies of 1002-53-5 reveal important degradation pathways, responding to searches about "organotin biodegradation." Advanced oxidation processes show promise in wastewater treatment containing tin residues—a concern for facilities searching for "heavy metal remediation techniques."

Price volatility of tin directly affects dibutyl- derivatives, making "tin market trends 2024" a relevant search phrase. Suppliers now emphasize batch-to-batch consistency documentation, reflecting the demand for "analytical certificates" in procurement specifications.

Emerging research explores Stannane, dibutyl- in energy storage systems, particularly in lithium-ion battery anode materials. This aligns with booming searches for "next-gen battery components." Meanwhile, computational chemistry studies model its reaction mechanisms, catering to queries about "DFT calculations for organometallics."

Handling precautions remain critical, with material safety data sheets (MSDS) being among the top downloaded documents for CAS 1002-53-5. The scientific community continues debating its classification versus newer "low-toxicity catalysts," reflecting evolving industry standards and environmental consciousness.